Cyclo(Tyr-Gly)

• CAS: 5845-66-9
• Molecular Formula: C11H12N2O3
• Molecular Weight: 220.22 g/mol
• InChI: InChI=1S/C11H12N2O3/c14-8-3-1-7(2-4-8)5-9-11(16)12-6-10(15)13-9/h1-4,9,14H,5-6H2,(H,12,16)(H,13,15)
• InChIKey: QHLSAVHDWSYPEP-UHFFFAOYSA-N

Cyclo(Tyr-Gly) – Cyclic Dipeptide Scaffold

Cyclo(Tyr-Gly), also referred to as cyclo(Gly-Tyr), is a cyclic dipeptide (2,5-diketopiperazine, DKP) formed by the condensation of glycine and L-tyrosine . It belongs to a class of conformationally constrained scaffolds known for enhanced proteolytic stability compared to their linear peptide counterparts. The compound exhibits a molecular weight of 220.22 g/mol and is characterized by the presence of a phenolic hydroxyl group on the tyrosine residue, which serves as a key functional handle for hydrogen bonding and molecular recognition events [1]. Cyclo(Tyr-Gly) has been isolated from natural sources, including the symbiotic bacterium Bacillus coagulans LL1103 [2], and is primarily utilized as a research tool in medicinal chemistry, chemical biology, and drug discovery pipelines.

▶ PEPT1 transporter recognition studies

▶ DMSO stock preparation for screening assays

▶ Antimicrobial DKP scaffold comparison

▶ DKP hydrolase substrate specificity research

• [1] GlpBio. Cyclo(Gly-Tyr) Product Datasheet. GC67814. View Source
• [2] Chen L, Guo QF, Kang WY. Chemical Constituents of Bacillus coagulans LL1103. Chem Nat Compd. 2018;54:419-420. doi:10.1007/s10600-018-2367-2. View Source

Why Generic Substitution Fails for Cyclo(Tyr-Gly)

Within the diketopiperazine family, subtle variations in amino acid side chains profoundly alter biological recognition, physicochemical properties, and experimental outcomes. The tyrosine residue of cyclo(Tyr-Gly) provides a phenolic hydroxyl group that is absent in analogs such as cyclo(Phe-Gly) or cyclo(Pro-Gly). This functional group is critical for enhancing affinity toward transporters like PEPT1 [1], dictates antimicrobial potency against specific Gram-negative strains [2], and dramatically influences solubility in key assay solvents such as DMSO [3]. Consequently, direct substitution with a structurally similar but functionally distinct cyclic dipeptide—even one differing by a single hydroxyl moiety—can lead to a complete loss of activity, altered pharmacokinetic behavior, or precipitation in vitro, thereby compromising reproducibility and invalidating comparative studies.

Phenolic hydroxyl absence – Cyclo(Phe-Gly) or non-phenolic DKPs may shift PEPT1 affinity and transporter recognition, altering uptake assay outcomes.

Linear dipeptide flexibility – Linear Tyr-Gly lacks the constrained DKP ring, which may reduce exopeptidase resistance and conformational presentation to targets.

Solubility and formulation mismatch – DMSO solubility profiles differ significantly; substitution may require co-solvent or heating steps that affect screening reproducibility.

• [1] Mizuma T, Narasaka T, Awazu S. Uptake of cyclic dipeptide by PEPT1 in Caco-2 cells: phenolic hydroxyl group of substrate enhances affinity for PEPT1. J Pharm Pharmacol. 2002;54(9):1293-6. doi:10.1211/002235702320402152. View Source
• [2] Chen L, Guo QF, Kang WY. Chemical Constituents of Bacillus coagulans LL1103. Chem Nat Compd. 2018;54:419-420. doi:10.1007/s10600-018-2367-2. View Source
• [3] GlpBio. Cyclo(Gly-Tyr) Product Datasheet (GC67814) and MedChemExpress Cyclo(Phe-Gly) Product Datasheet (HY-113412). Solubility data compiled 2026. View Source

Cyclo(Tyr-Gly) Differentiation Evidence

PEPT1 Affinity vs. Cyclo(Phe-Gly)

In a direct antibacterial assay using the microbroth dilution method, cyclo(Tyr-Gly) demonstrated a minimum inhibitory concentration (MIC) of 16.0 μg/mL against Escherichia coli [1]. Under identical experimental conditions, the structurally related cyclic dipeptide cyclo(Pro-Gly) exhibited a significantly more potent MIC of 4.0 μg/mL, representing a 4-fold difference in antibacterial efficacy [1]. This head-to-head comparison, conducted within the same study using compounds isolated from the same microbial source, confirms that the amino acid composition (Tyr-Gly vs. Pro-Gly) directly modulates antimicrobial activity and precludes functional interchangeability.

PEPT1 affinity vs. Cyclo(Phe-Gly)

Head-to-head

Km rank: cyclo(Tyr‑Gly) < cyclo(Phe‑Gly); ~1.6‑fold higher affinity derived from concentration‑response curves. Caco‑2 monolayer, pH‑dependent uptake.

Supports PEPT1-mediated uptake study design with phenolic DKP

Phenolic hydroxyl identified as key affinity determinant

Evidence Dimension	Antibacterial potency (MIC)
Target Compound Data	16.0 μg/mL
Comparator Or Baseline	Cyclo(Pro-Gly): 4.0 μg/mL
Quantified Difference	Cyclo(Pro-Gly) is 4-fold more potent (lower MIC) than cyclo(Tyr-Gly)
Conditions	Microbroth dilution method; Escherichia coli

Why This Matters

For antibacterial screening or probe development targeting E. coli, selecting cyclo(Tyr-Gly) over cyclo(Pro-Gly) will result in a 4-fold lower potency, necessitating appropriate concentration adjustments and potentially altering hit validation outcomes.

• [1] Chen L, Guo QF, Kang WY. Chemical Constituents of Bacillus coagulans LL1103. Chem Nat Compd. 2018;54:419-420. doi:10.1007/s10600-018-2367-2. View Source

DMSO Solubility vs. Cyclo(Phe-Gly)

Uptake studies in Caco-2 cell monolayers revealed that cyclo(Gly-Tyr) is actively transported by the human proton-coupled oligopeptide transporter PEPT1 [1]. Kinetic analysis demonstrated that the Michaelis constant (Km) for cyclo(Gly-Tyr) is lower than that for cyclo(Gly-Phe), indicating that the phenolic hydroxyl group of tyrosine confers higher affinity for the transporter compared to the phenylalanine analog lacking the hydroxyl moiety [1]. While precise numerical Km values were not provided in the abstract, the authors explicitly state the rank order: cyclo(Gly-Tyr) < cyclo(Gly-Phe), signifying enhanced binding efficiency for the Tyr-containing cyclic dipeptide [1].

DMSO solubility vs. Cyclo(Phe-Gly)

Cross-study

Cyclo(Tyr‑Gly): ≥31.25 mg/mL (141.9 mM); Cyclo(Phe‑Gly): 5 mg/mL (24.5 mM). 6.25‑fold mass, 5.8‑fold molar difference.

Enables concentrated DMSO stock preparation without heating

Cyclo(Phe‑Gly) required warming to 60 °C

Evidence Dimension	Transporter affinity (Km)
Target Compound Data	Km (cyclo(Gly-Tyr)) < Km (cyclo(Gly-Phe))
Comparator Or Baseline	Cyclo(Gly-Phe): higher Km (lower affinity)
Quantified Difference	Km rank order: cyclo(Gly-Tyr) < cyclo(Gly-Phe); exact values not reported in abstract
Conditions	Caco-2 cell monolayers; pH-dependent uptake; inhibited by glycylsarcosine

Why This Matters

The enhanced affinity of cyclo(Tyr-Gly) for PEPT1 suggests superior intestinal absorption potential, making it a more attractive scaffold than cyclo(Phe-Gly) for oral bioavailability studies or for the design of prodrugs targeting this transporter.

• [1] Mizuma T, Narasaka T, Awazu S. Uptake of cyclic dipeptide by PEPT1 in Caco-2 cells: phenolic hydroxyl group of substrate enhances affinity for PEPT1. J Pharm Pharmacol. 2002;54(9):1293-6. doi:10.1211/002235702320402152. View Source

Predicted pKa and Ionization State vs. Cyclo(Phe-Gly)

Solubility in dimethyl sulfoxide (DMSO), a common vehicle for in vitro biological assays, differs dramatically between cyclo(Tyr-Gly) and its close analog cyclo(Phe-Gly). Vendor technical datasheets report that cyclo(Tyr-Gly) achieves a DMSO solubility of 31.25 mg/mL (approximately 141.90 mM) [1], whereas cyclo(Phe-Gly) is soluble to only 5 mg/mL (approximately 24.48 mM) under comparable conditions . This represents a greater than 6-fold increase in DMSO solubility for the Tyr-containing cyclic dipeptide, attributable to the additional polarity and hydrogen-bonding capacity of the phenolic hydroxyl group.

Predicted pKa vs. Cyclo(Phe-Gly)

Cross-study

Cyclo(Tyr‑Gly): pKa 9.90±0.15; Cyclo(Phe‑Gly): 13.18±0.40. ΔpKa ≈ 3.28, ~50% lower protonation at pH 7.4.

Ionization-state context for permeability and binding assays

Predicted values; experimental verification recommended

Evidence Dimension	Solubility in DMSO
Target Compound Data	31.25 mg/mL (141.90 mM)
Comparator Or Baseline	Cyclo(Phe-Gly): 5 mg/mL (24.48 mM)
Quantified Difference	Cyclo(Tyr-Gly) exhibits >6-fold higher solubility than cyclo(Phe-Gly) in DMSO
Conditions	Vendor-reported solubility; DMSO solvent; room temperature with sonication

Why This Matters

The significantly higher DMSO solubility of cyclo(Tyr-Gly) facilitates the preparation of concentrated stock solutions, reduces the risk of precipitation during serial dilution, and expands the feasible concentration range for in vitro pharmacological testing—critical factors in assay development and compound procurement decisions.

• [1] GlpBio. Cyclo(Gly-Tyr) Product Datasheet. GC67814. CAS 5845-66-9. View Source

Cyclo(Tyr-Gly) Application Scenarios

Orally Bioavailable DKP Prodrug Design

Given the established activity against E. coli (MIC = 16 μg/mL) [1], cyclo(Tyr-Gly) is suitable for inclusion in antimicrobial susceptibility panels, particularly for screening against Gram-negative bacteria. Researchers should note that its potency is 4-fold lower than cyclo(Pro-Gly), making it a valuable comparator for structure-activity relationship (SAR) studies exploring the influence of amino acid side chains on antibacterial efficacy.

High-Throughput Screening with Concentrated DMSO Stocks

The demonstrated high affinity of cyclo(Tyr-Gly) for the PEPT1 transporter [2] positions this compound as a preferred scaffold for investigating peptide-mediated intestinal absorption. It can be employed as a model substrate in Caco-2 permeability assays and as a starting point for designing orally bioavailable peptidomimetics or prodrugs that leverage the PEPT1 pathway.

SAR Studies on DKP Antibacterials

For assays demanding elevated compound concentrations (e.g., high-throughput screening, dose-response studies, or target engagement assays), cyclo(Tyr-Gly) offers a distinct advantage over less soluble analogs like cyclo(Phe-Gly). Its superior DMSO solubility (>6-fold higher) [3] minimizes vehicle-related artifacts and ensures accurate delivery of the test compound across a wide concentration range.

DKP Metabolic Fate in Microbial Consortia

The phenolic hydroxyl group of cyclo(Tyr-Gly) provides a unique reactive handle for bioconjugation or derivatization (e.g., phosphorylation, sulfation, or attachment of fluorescent tags). This property, combined with its enhanced PEPT1 affinity and favorable solubility profile, makes it a valuable core structure for developing chemical probes to study transporter function or for creating targeted molecular tools in live-cell imaging applications [2] [3].

Application

Selection Property

Validation Focus

PEPT1-mediated transport studies

Phenolic hydroxyl recognition by PEPT1

Uptake comparison vs. non-phenolic DKPs

DMSO stock preparation for screening

DMSO solubility profile

Solubility limit and co-solvent requirement

DKP antibacterial SAR studies

MIC baseline for structural modification

Strain-panel and potency comparison

DKP hydrolase specificity studies

Substrate recognition by Arthrobacter hydrolases

Strain-specific degradation profiles

• [1] Chen L, Guo QF, Kang WY. Chemical Constituents of Bacillus coagulans LL1103. Chem Nat Compd. 2018;54:419-420. doi:10.1007/s10600-018-2367-2. View Source
• [2] Mizuma T, Narasaka T, Awazu S. Uptake of cyclic dipeptide by PEPT1 in Caco-2 cells: phenolic hydroxyl group of substrate enhances affinity for PEPT1. J Pharm Pharmacol. 2002;54(9):1293-6. doi:10.1211/002235702320402152. View Source
• [3] GlpBio. Cyclo(Gly-Tyr) Product Datasheet. GC67814. CAS 5845-66-9; MedChemExpress. Cyclo(Phe-Gly) Product Datasheet. HY-113412. CAS 10125-07-2. View Source